
Big Endothelin-1 ELISA Kit: Application Notes
and Protocols for Serum Analysis

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Big endothelin

CAS No.: 122462-75-3

Cat. No.: B569692

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and a detailed protocol for the

quantitative determination of Big Endothelin-1 (Big ET-1) in human serum samples using a

sandwich Enzyme-Linked Immunosorbent Assay (ELISA) kit. Big ET-1, the precursor to the

potent vasoconstrictor Endothelin-1 (ET-1), is a stable surrogate marker for ET-1 system

activation and holds significant interest in cardiovascular and renal disease research.

Introduction to Big Endothelin-1
Endothelin-1 is a powerful vasoconstrictor peptide that plays a crucial role in blood pressure

regulation and the pathophysiology of various cardiovascular diseases. However, ET-1 is

rapidly cleared from circulation, making its direct measurement challenging. Big ET-1, the 38-

amino acid precursor peptide, is more stable in circulation and is released in equimolar

amounts to ET-1, making it a reliable and clinically relevant biomarker for the activation of the

endothelin system.[1] This ELISA kit provides a sensitive and specific tool for quantifying Big

ET-1 levels in serum, aiding in research related to hypertension, heart failure, sepsis, and other

conditions where the endothelin system is implicated.
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Assay Principle
This Big Endothelin-1 ELISA kit is a solid-phase sandwich immunoassay. A microtiter plate is

pre-coated with a monoclonal antibody specific for human Big ET-1. During the first incubation,

Big ET-1 present in standards and patient samples binds to the immobilized antibody. After

washing, a biotin-labeled polyclonal antibody, also specific for Big ET-1, is added. This antibody

binds to a different epitope on the captured Big ET-1, forming a "sandwich". Following another

wash step, a streptavidin-horseradish peroxidase (HRP) conjugate is added, which binds to the

biotinylated detection antibody. After a final wash, a substrate solution is added, and the HRP

enzyme catalyzes a color change that is proportional to the amount of Big ET-1 bound. The

reaction is then stopped, and the optical density is measured at 450 nm. The concentration of

Big ET-1 in the samples is determined by interpolating from a standard curve generated with

standards of known concentrations.

Big Endothelin-1 Signaling Pathway
Big Endothelin-1 is the inactive precursor to Endothelin-1 (ET-1). The conversion of Big ET-1

to the biologically active ET-1 is mediated by endothelin-converting enzymes (ECEs). ET-1 then

exerts its effects by binding to two G protein-coupled receptors: Endothelin Receptor A (ETA)

and Endothelin Receptor B (ETB). The activation of these receptors on various cell types,

particularly vascular smooth muscle cells, triggers a cascade of intracellular signaling events,

primarily leading to vasoconstriction and cell proliferation.
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Caption: Big Endothelin-1 to Endothelin-1 conversion and signaling pathway.
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Performance Characteristics
The performance characteristics of a typical Big Endothelin-1 ELISA kit are summarized

below. These values are for guidance only; users should refer to the certificate of analysis

provided with their specific kit lot.

Table 1: Assay Performance Characteristics

Parameter Value

Assay Range 0 – 3 pmol/l

Sensitivity (LOD) 0.02 pmol/l

Lower Limit of Quantification (LLOQ) 0.03 pmol/l

Sample Type
Serum, EDTA Plasma, Citrate Plasma, Heparin

Plasma

Sample Volume 50 µl per well

Incubation Time 4 hours / 1 hour / 30 minutes

Conversion Factor 1 pmol/l = 4.283 pg/ml

Table 2: Assay Precision

Sample 1 Sample 2

Intra-Assay Precision (n=5)

Mean (pmol/l) 0.20 1.00

CV (%) ≤ 5% ≤ 5%

Inter-Assay Precision (n=10)

Mean (pmol/l) 0.20 1.00

CV (%) ≤ 4% ≤ 4%

Table 3: Specificity and Cross-Reactivity
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Substance Cross-Reactivity

Human Big ET-1 (1-38) 100%

Human ET-1/2/3 (1-21) < 1%

Human ET-2 (1-37) < 1%

Human ET-1/2 (1-38) < 1%

Porcine Big ET (1-39) 21%

Rat Big ET-1 (1-39) 10%

Experimental Protocol
This protocol is a representative example for the determination of Big ET-1 in serum samples.

Please refer to the specific manual of your ELISA kit for detailed instructions.

Materials and Reagents
Big Endothelin-1 ELISA 96-well plate

Big ET-1 Standards (lyophilized)

Control (lyophilized)

Wash Buffer Concentrate (20x)

Biotinylated Detection Antibody

Streptavidin-HRP Conjugate

TMB Substrate

Stop Solution

Plate sealer

Distilled or deionized water
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Microplate reader capable of measuring absorbance at 450 nm

Sample Collection and Storage
Serum Collection: Collect whole blood into a serum separator tube (SST).

Clotting: Allow the blood to clot for 30 minutes at room temperature.

Centrifugation: Centrifuge for 15 minutes at 1000 x g.

Aliquoting: Immediately transfer the serum to a clean polypropylene tube.

Storage: Assay freshly prepared serum immediately. For later use, aliquot and store samples

at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Reagent Preparation
Standards and Control: Reconstitute the lyophilized standards and control with the volume of

distilled water specified in the kit manual. Allow them to dissolve for at least 10 minutes with

gentle swirling.

Wash Buffer: Dilute the 20x Wash Buffer Concentrate 1:20 with distilled water.

All other reagents are typically provided ready-to-use. Bring all reagents to room temperature

before use.

Assay Procedure
Plate Setup: Determine the number of wells required for standards, controls, and samples. It

is recommended to run all samples and standards in duplicate.

First Incubation: Pipette 50 µl of each standard, control, and serum sample into the

appropriate wells.

Cover and Incubate: Cover the plate with a plate sealer and incubate for 4 hours at room

temperature.

Washing: Aspirate the contents of the wells and wash each well 3-5 times with 300 µl of

diluted Wash Buffer. After the final wash, invert the plate and tap it firmly on absorbent paper
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to remove any remaining buffer.

Second Incubation (Detection Antibody): Add 100 µl of the Biotinylated Detection Antibody to

each well.

Cover and Incubate: Cover the plate with a new plate sealer and incubate for 1 hour at room

temperature.

Washing: Repeat the washing step as described in step 4.

Third Incubation (Streptavidin-HRP): Add 100 µl of the Streptavidin-HRP Conjugate to each

well.

Cover and Incubate: Cover the plate with a new plate sealer and incubate for 30 minutes at

room temperature.

Washing: Repeat the washing step as described in step 4.

Substrate Incubation: Add 100 µl of TMB Substrate to each well. Incubate for 20-30 minutes

at room temperature in the dark. A blue color will develop.

Stop Reaction: Add 100 µl of Stop Solution to each well. The color will change from blue to

yellow.

Read Plate: Measure the optical density (OD) of each well at 450 nm within 10 minutes of

adding the Stop Solution.

Data Analysis
Calculate the mean absorbance for each set of duplicate standards, controls, and samples.

Subtract the mean absorbance of the zero standard (blank) from all other mean

absorbances.

Plot the mean absorbance for each standard on the y-axis against the corresponding

concentration on the x-axis. Generate a standard curve using a four-parameter logistic (4-

PL) curve-fit.
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Use the standard curve to determine the concentration of Big ET-1 in each sample.

Multiply the calculated concentration by any dilution factor used for the samples.

Experimental Workflow
The following diagram illustrates the major steps of the Big Endothelin-1 ELISA protocol.
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Caption: A typical workflow for a Big Endothelin-1 sandwich ELISA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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